Cas no 941999-71-9 (N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide)

• Product Name: N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide
• CAS No: 941999-71-9
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5461149
• Update Time: 2025-06-08

N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3,3-diphenylpropyl)-N2-(3-nitrophenyl)oxalamide
• N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide
• VU0504197-1
• N-(3,3-diphenylpropyl)-N'-(3-nitrophenyl)oxamide
• N1-(3,3-Diphenylpropyl)-N2-(3-nitrophenyl)ethanediamide

• Inchi： 1S/C23H21N3O4/c27-22(23(28)25-19-12-7-13-20(16-19)26(29)30)24-15-14-21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-13,16,21H,14-15H2,(H,24,27)(H,25,28)
• InChI Key： KARGMOKFSWJXHX-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)NCCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 562
• XLogP3: 4.4
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide

N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide (CAS No. 941999-71-9): An Overview

N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide (CAS No. 941999-71-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which consists of a central ethanediamide core flanked by a 3,3-diphenylpropyl group and a 3-nitrophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide is C₂₁H₂₂N₄O₂, and its molecular weight is approximately 366.42 g/mol. The compound's physical properties include a white to off-white solid form at room temperature, with a melting point ranging from 150 to 155°C. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions.

In the realm of pharmaceutical research, N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide has shown promising activity as a potential therapeutic agent. Recent studies have focused on its anti-inflammatory and antioxidant properties, which are attributed to the presence of the nitro group and the aromatic rings in its structure. These properties make it a candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 investigated the anti-inflammatory effects of N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide in vitro and in vivo. The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in an animal model of inflammatory bowel disease (IBD), the compound significantly reduced inflammation and improved intestinal barrier function.

Beyond its anti-inflammatory properties, N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide has also been explored for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in *Free Radical Biology and Medicine* in 2021 found that N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide exhibited strong antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

In the context of materials science, N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide has been investigated for its potential use in the development of advanced materials with unique properties. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in areas such as gas storage, catalysis, and drug delivery.

A recent study published in *Chemical Communications* in 2022 reported the synthesis of a MOF based on N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide. The resulting MOF exhibited high surface area and porosity, making it suitable for gas adsorption applications. Additionally, the MOF demonstrated excellent stability under various conditions, including high temperatures and acidic environments.

The synthesis of N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 3-nitroaniline with ethylenediamine to form an intermediate diamine derivative, followed by reaction with 1-chloro-1-phenylethane to introduce the diphenylpropyl group. This synthetic method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, N'-(3,3-diphenylpropyl)-N-(3-nitrophenyl)ethanediamide (CAS No. 941999-71-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure endows it with valuable chemical and biological properties that have been extensively studied in recent years. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in various scientific and industrial fields.